Cas no 6272-88-4 (2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester)

• Product Name: 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester
• CAS No: 6272-88-4
• MF: C₁₀H₁₂N₆O₃
• MW: 264.24068069458
• CID: 525311
• Update Time: 2026-04-29

2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 6-Pteridineacetic acid,2,4-diamino-7,8-dihydro-7-oxo-, ethyl ester
• 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester
• ethyl 2-(2,4-diamino-7-oxo-8H-pteridin-6-yl)acetate
• (2,4-diamino-7-oxo-7,8-dihydro-pteridin-6-yl)-acetic acid ethyl ester
• (2,4-Diamino-7-oxo-7,8-dihydro-pteridin-6-yl)-essigsaeure-aethylester
• AC1NS7C6
• Aethyl-2,4-diamino-7(8H)pteridinon-6-acetat
• NSC33633

Computed Properties

• Exact Mass: 264.09700

Experimental Properties

• PSA: 149.87000
• LogP: 0.14550

Additional information on 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester

2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester (CAS No. 6272-88-4): A Comprehensive Overview

2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester (CAS No. 6272-88-4) is a specialized pteridine derivative with significant potential in biochemical and pharmaceutical research. This compound, often referred to as a pteridine-based ethyl ester, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals are increasingly exploring its role in enzyme inhibition, fluorescence labeling, and drug development, making it a subject of interest in modern scientific discourse.

The molecular structure of 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester features a pteridine core substituted with amino, hydroxy, and acetic acid ethyl ester groups. This configuration imparts distinct chemical reactivity, enabling interactions with biological targets such as folate-dependent enzymes. Recent studies highlight its potential as a fluorescence probe for detecting cellular processes, aligning with the growing demand for non-invasive diagnostic tools in biomedical research.

One of the most searched questions in the field of pteridine chemistry revolves around the synthetic pathways for compounds like 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester. Researchers often inquire about optimized synthesis methods, purification techniques, and scalability for industrial applications. The compound’s synthesis typically involves multi-step reactions, including condensation and esterification, with yields influenced by factors such as solvent choice and temperature control.

In the context of drug discovery, 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester has been investigated for its potential as a building block for novel therapeutics. Its ability to modulate enzyme activity makes it a candidate for targeting diseases linked to metabolic dysregulation. For instance, its structural similarity to folate analogs suggests applications in designing anti-cancer agents or antimicrobial drugs, topics frequently searched in academic and pharmaceutical forums.

The fluorescence properties of pteridine derivatives like this compound are another area of high interest. Scientists are exploring its use in bioimaging and biosensing, particularly for real-time monitoring of biochemical pathways. This aligns with the broader trend of developing non-invasive diagnostic tools, a hot topic in medical research. The compound’s stability and emission characteristics under physiological conditions are critical parameters for such applications.

From a commercial perspective, the demand for 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester is driven by its niche applications in research reagents and specialty chemicals. Suppliers and manufacturers often face queries about purity standards, storage conditions, and bulk availability. Ensuring high-purity grades (e.g., ≥98%) is essential for reproducibility in experimental settings, a concern frequently raised by buyers in online marketplaces.

Environmental and safety considerations are also pivotal in discussions about pteridine-based compounds. While 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure risks. This reflects the broader industry shift toward green chemistry and sustainable practices, a trending topic in scientific communities.

In summary, 2,4-Diamino-7-hydroxy-6-pteridineacetic Acid Ethyl Ester (CAS No. 6272-88-4) represents a versatile and scientifically valuable compound with applications spanning biochemical research, pharmaceutical development, and diagnostic technologies. Its unique properties and alignment with current research trends ensure its continued relevance in both academic and industrial settings. For researchers seeking detailed protocols or commercial sources, focusing on keywords like pteridine synthesis, fluorescence probes, or enzyme inhibitors can yield targeted insights in online searches.